Cas no 2171896-92-5 (2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine)

• Product Name: 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine
• CAS No: 2171896-92-5
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6484490
• PubChem ID: 165536085
• Update Time: 2025-05-22

2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2171896-92-5
• EN300-1642348
• 2,2-dimethyl-3-[3-(propan-2-yl)phenyl]morpholine
• 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine

• Inchi： 1S/C15H23NO/c1-11(2)12-6-5-7-13(10-12)14-15(3,4)17-9-8-16-14/h5-7,10-11,14,16H,8-9H2,1-4H3
• InChI Key： UILQIMOTCSZOFY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=C(C(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine

Comprehensive Overview of 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine (CAS No. 2171896-92-5)

The compound 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine (CAS No. 2171896-92-5) is a specialized morpholine derivative with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a morpholine ring with a 2,2-dimethyl substitution and a 3-(propan-2-yl)phenyl moiety, making it a versatile intermediate for synthetic applications. Researchers and industry professionals frequently search for terms like "morpholine derivatives synthesis", "CAS 2171896-92-5 applications", and "2,2-dimethyl-3-aryl morpholine properties", reflecting its growing relevance in modern chemistry.

In recent years, the demand for high-performance chemical intermediates has surged, driven by advancements in drug discovery and material science. 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine stands out due to its potential role in modulating biological activity. For instance, its structural features align with trends in small-molecule drug design, a hot topic in AI-driven pharmaceutical research. Searches for "morpholine-based bioactive compounds" or "CAS 2171896-92-5 solubility" highlight user curiosity about its physicochemical properties and applications.

The synthesis of 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine typically involves multi-step organic reactions, including cyclization and aryl substitution. Its lipophilic nature, attributed to the isopropylphenyl group, enhances membrane permeability—a critical factor in drug delivery systems. This aligns with frequent queries like "improving drug bioavailability using morpholine derivatives". Additionally, its stability under various pH conditions makes it a candidate for formulation optimization, another trending search term in pharmaceutical chemistry forums.

Beyond pharmaceuticals, CAS 2171896-92-5 has potential applications in agrochemicals, particularly in designing crop protection agents. The 3-(propan-2-yl)phenyl moiety may contribute to pesticidal activity, resonating with searches for "eco-friendly pesticide intermediates". Its compatibility with green chemistry principles is also under exploration, addressing the rising demand for sustainable chemical processes—a frequently discussed topic in environmental science circles.

Analytical characterization of 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine employs techniques like NMR spectroscopy, HPLC, and mass spectrometry. Researchers often inquire about "CAS 2171896-92-5 spectral data" or "morpholine derivative purity testing", underscoring the need for precise quality control. The compound’s melting point, solubility profile, and storage conditions are also key data points for industrial users, as reflected in search trends.

In summary, 2,2-Dimethyl-3-[3-(propan-2-yl)phenyl]morpholine (CAS No. 2171896-92-5) exemplifies the intersection of structural innovation and practical utility. Its relevance to drug development, agrochemicals, and material science ensures continued interest, while its alignment with sustainability goals positions it as a compound of the future. For those exploring "morpholine derivatives in 2024" or "CAS 2171896-92-5 suppliers", this compound offers a compelling case study in modern chemical applications.